PBTZ169 PBTZ169 Macozinone is under investigation in clinical trial NCT03036163 (Phase 1 Study of PBTZ169).
Brand Name: Vulcanchem
CAS No.: 1377239-83-2
VCID: VC0538709
InChI: InChI=1S/C20H23F3N4O3S/c21-20(22,23)14-10-15-17(16(11-14)27(29)30)31-19(24-18(15)28)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h10-11,13H,1-9,12H2
SMILES: C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-]
Molecular Formula: C20H23F3N4O3S
Molecular Weight: 456.5 g/mol

PBTZ169

CAS No.: 1377239-83-2

Cat. No.: VC0538709

Molecular Formula: C20H23F3N4O3S

Molecular Weight: 456.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

PBTZ169 - 1377239-83-2

Specification

Description Macozinone is under investigation in clinical trial NCT03036163 (Phase 1 Study of PBTZ169).
CAS No. 1377239-83-2
Molecular Formula C20H23F3N4O3S
Molecular Weight 456.5 g/mol
IUPAC Name 2-[4-(cyclohexylmethyl)piperazin-1-yl]-8-nitro-6-(trifluoromethyl)-1,3-benzothiazin-4-one
Standard InChI InChI=1S/C20H23F3N4O3S/c21-20(22,23)14-10-15-17(16(11-14)27(29)30)31-19(24-18(15)28)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h10-11,13H,1-9,12H2
Standard InChI Key BJDZBXGJNBMCAV-UHFFFAOYSA-N
SMILES C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-]
Canonical SMILES C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-]
Appearance Solid powder

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